molecular formula C11H8F2N2OS B5740727 2,3-difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide CAS No. 418791-31-8

2,3-difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide

Cat. No. B5740727
CAS RN: 418791-31-8
M. Wt: 254.26 g/mol
InChI Key: HEYTVFYKRXLBIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3-difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known to exhibit a number of interesting biochemical and physiological effects that make it an attractive target for further investigation.

Mechanism of Action

The mechanism of action of 2,3-difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes. Specifically, this compound has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair processes.
Biochemical and physiological effects:
2,3-difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide has been shown to have a number of interesting biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in certain cancer cells, which suggests that it may have potential as an anti-cancer agent. Additionally, it has been shown to have anti-inflammatory properties, which could make it useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,3-difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide in lab experiments is that it has been extensively studied and its properties are well understood. Additionally, it is relatively easy to synthesize and purify, which makes it readily available for use in experiments. However, one limitation of this compound is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on 2,3-difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide. For example, further investigation of its anti-cancer properties could lead to the development of new anti-cancer drugs. Additionally, research on its anti-inflammatory properties could lead to the development of new treatments for inflammatory diseases. Finally, further investigation of its mechanism of action could lead to a better understanding of the role of PARP in DNA repair processes.

Synthesis Methods

The synthesis of 2,3-difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide involves the reaction of 2,3-difluoroaniline with 4-methyl-2-thiazolamine in the presence of a suitable coupling agent. The resulting product is then purified using standard chromatographic techniques to yield the final compound.

Scientific Research Applications

2,3-difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide has been used extensively in scientific research as a tool to study various biological processes. This compound has been shown to have a number of interesting properties that make it an attractive target for further investigation. For example, it has been shown to inhibit the activity of certain enzymes, which can be useful in studying the role of these enzymes in various biological processes.

properties

IUPAC Name

2,3-difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H8F2N2OS/c1-6-5-17-11(14-6)15-10(16)7-3-2-4-8(12)9(7)13/h2-5H,1H3,(H,14,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HEYTVFYKRXLBIX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CSC(=N1)NC(=O)C2=C(C(=CC=C2)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H8F2N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60357946
Record name 2,3-difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60357946
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

254.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3-difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide

CAS RN

418791-31-8
Record name 2,3-difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60357946
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.